1-Bromo-3-methoxymethoxy-5-vinyl-benzene

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 1-bromo-3-ethenyl-5-(methoxymethoxy)benzene
• InChI: InChI=1S/C10H11BrO2/c1-3-8-4-9(11)6-10(5-8)13-7-12-2/h3-6H,1,7H2,2H3
• InChI Key: FRISNUDPTKXEJM-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=CC(=CC(=C1)C=C)Br

Description

1-Bromo-3-methoxymethoxy-5-vinyl-benzene is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of n-BuLi (5.65 mL of a 1.6 M solution in Et2O, 9.04 mmol) was added dropwise to a solution of methyltriphenylphosphonium bromide (3.23 g, 9.05 mmol) in THF (15 mL) that was cooled to 0° C. The resulting yellow solution was stirred for 30 m, cooled to −78° C., and a solution of 3-bromo-5-methoxymethoxy-benzaldehyde (1.58 g, 6.46 mmol) in anhydrous THF (15 mL) was added dropwise. The mixture was slowly warmed to RT, stirred for 16 h, and then added to a saturated aqueous solution of NaHCO3 (60 mL). The layers were separated, and the aqueous layer was extracted with Et2O (2×50 mL). The combined organic layers were washed with brine (30 mL), and dried with anhydrous MgSO4. The volatile materials were evaporated, and the remaining oil was purified by flash chromatography on silica gel (0% to 3% EtOAc/hexanes) to provide 600 mg (76%) of 1-bromo-3-methoxymethoxy-5-vinyl-benzene (113c).

Synthesis routes and methods II

Procedure details